Cas no 878760-55-5 (1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone)

1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The ketone functionality at the 4-position allows for further derivatization, enabling the development of novel heterocyclic structures. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and structural versatility. High purity and consistent quality ensure reliable performance in synthetic applications. Its stability under standard laboratory conditions further supports its use in multistep organic synthesis.

1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone structure

878760-55-5 structure

Product Name:1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone

CAS No:878760-55-5

MF:C₇H₅F₃N₂O

MW:190.122611761093

CID:1090680

PubChem ID:69232791

Update Time:2025-06-08

1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone
- 1-(2-(trifluoromethyl)-pyrimidin-4-yl)-ethanone
- 1-[2-(trifluoromethyl)pyrimidin-4-yl]ethanone
- AKOS022176553
- 878760-55-5
- SCHEMBL4896211
- DTXSID60740076
- 1-(2-trifluoromethyl-pyrimidin-4-yl)-ethanone
- AB71745
- 1-[2-(TRIFLUOROMETHYL)PYRIMIDIN-4-YL]ETHAN-1-ONE
- 1-[2-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]-ETHANONE
- DB-290535
- Inchi： 1S/C7H5F3N2O/c1-4(13)5-2-3-11-6(12-5)7(8,9)10/h2-3H,1H3
- InChI Key： XVWNGJRLBWKLHD-UHFFFAOYSA-N
- SMILES： FC(C1=NC=CC(C(C)=O)=N1)(F)F

Computed Properties

Exact Mass: 190.03539727g/mol
Monoisotopic Mass: 190.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 42.8Å²

1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM277725-1g	1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone	878760-55-5	95%	1g	$1559	2021-08-18
Chemenu	CM277725-1g	1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone	878760-55-5	95%	1g	$1820	2023-02-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1745127-1g	1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethan-1-one	878760-55-5	98%	1g	￥19299.00	2024-04-27